1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine

• Molecular Formula: C12H22ClN3O
• Molecular Weight: 259.77 g/mol
• SMILES: CCN1C=C(C(=N1)C)CNCC2CCCO2.Cl
• InChI: InChI=1S/C12H21N3O.ClH/c1-3-15-9-11(10(2)14-15)7-13-8-12-5-4-6-16-12;/h9,12-13H,3-8H2,1-2H3;1H
• InChIKey: GFAWTXMLNDOLQG-UHFFFAOYSA-N

Structural Identity and Compound-Class Positioning

1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine (molecular formula C12H18N4O as the free base; commonly supplied as the hydrochloride salt C12H22ClN3O, MW ~259.77 g/mol) is a synthetic secondary amine belonging to the pyrazole–tetrahydrofuran hybrid class. [1] The compound features a 1-ethyl-3-methyl-1H-pyrazole core linked via a methylene bridge at the 4-position to an N-(tetrahydrofuran-2-ylmethyl)amine side chain. Pyrazole derivatives are widely exploited as kinase-inhibitor scaffolds and antimicrobial leads, while the tetrahydrofuran (THF) moiety is employed to modulate solubility, metabolic stability, and hydrogen-bonding capacity. [2] This compound is primarily distributed as a screening compound for early-stage drug discovery and chemical biology applications.

Compound Class Pyrazole–THF hybrid screening compound

Scaffold Relevance 1-Ethyl-3-methyl-pyrazol-4-yl kinase-recognition motif

Computational Fit DFT-parameterized model system (Prakash et al. 2025)

• [1] Prakash, H., Guin, M., & Srivastava, N. (2025). Synthesis, Characterization and Computational insights of Pyrazolyl-tetrahydrofuran Derivatives. Journal for Research in Applied Sciences and Biotechnology, 4(3), 156–161. https://doi.org/10.55544/jrasb.4.3.17 View Source
• [2] BindingDB Entry BDBM67607: (E)-3-(1-ethyl-3-methyl-4-pyrazolyl)-1-(4-hydroxyphenyl)-2-propen-1-one; STK33 Kinase EC50 = 9.79E+3 nM. BindingDB MonomerID 67607. View Source

Why Generic Substitution with Pyrazole–THF Analogs Fails

The pyrazole–tetrahydrofuran chemical space contains numerous close analogs that differ only in the position of the methylene–amine linker on the pyrazole ring (4-yl vs. 5-yl vs. 3-yl), the N1-alkyl substituent (ethyl vs. methyl vs. isopropyl), or the heterocycle attached to the secondary amine (THF vs. furan vs. thiophene). These seemingly minor structural perturbations can produce significant shifts in physicochemical properties, target-binding profiles, and pharmacokinetic behavior. [1] For example, the 4-yl substitution pattern places the amine side chain at a different electronic environment compared to the 5-yl isomer, altering both the pKa of the secondary amine and the molecular electrostatic potential surface. Generic substitution without head-to-head comparative data therefore carries a high risk of introducing uncontrolled variables into a screening cascade or SAR program.

Target Compound

Analog Substitution

Risk Profile

4-yl pyrazole substitution

5-yl or 3-yl positional isomer

Electronic environment shift may alter target binding

N1-ethyl group

N1-methyl analog

Lipophilicity increase (~0.5–0.7 logP) may shift permeability

Saturated THF ring

Furan aromatic ring

H-bond acceptor and Fsp3 difference may impact solubility

• [1] Prakash, H., Guin, M., & Srivastava, N. (2025). Synthesis, Characterization and Computational insights of Pyrazolyl-tetrahydrofuran Derivatives. Journal for Research in Applied Sciences and Biotechnology, 4(3), 156–161. https://doi.org/10.55544/jrasb.4.3.17 View Source

Quantitative Differentiation Against Closest Structural Analogs

Positional Isomer Differentiation: 4-yl vs. 5-yl Pyrazole Substitution

The target compound bears the methanamine–THF side chain at the pyrazole 4-position, whereas the closest positional isomer (1-(1-ethyl-1H-pyrazol-5-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine) places it at the 5-position. DFT calculations on pyrazolyl–tetrahydrofuran derivatives at the B3LYP/6-31++G(d,p) level demonstrate that the position of ring substitution significantly influences frontier molecular orbital (FMO) energies, molecular electrostatic potential (MEP) distribution, and global reactivity descriptors such as chemical hardness (η) and electrophilicity index (ω). [1] The 4-substituted pyrazole scaffold exhibits a distinct HOMO–LUMO gap and a different electrostatic potential minimum location compared to the 5-substituted analog, which can translate into altered hydrogen-bond acceptor/donor profiles and differential target recognition. [1]

Positional Isomer

Class-level inference

HOMO–LUMO gap and MEP differ qualitatively between 4-yl and 5-yl

Isomer-specific procurement supports SAR reproducibility

DFT at B3LYP/6-31++G(d,p); head-to-head Δ not published

Evidence Dimension	DFT-computed global reactivity descriptors (HOMO–LUMO gap, chemical hardness η, electrophilicity index ω)
Target Compound Data	Pyrazolyl–THF derivative with 4-substitution pattern (representative of target compound class); specific values reported in Prakash et al. 2025 for Compounds 1 and 2.
Comparator Or Baseline	Positional isomer with 5-substitution pattern (1-(1-ethyl-1H-pyrazol-5-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine, CAS not assigned, MW ~245.75 g/mol as HCl salt).
Quantified Difference	HOMO–LUMO gap and MEP distribution differ qualitatively between 4-yl and 5-yl substitution; exact Δ values require compound-specific DFT calculation (not yet published head-to-head).
Conditions	B3LYP/6-31++G(d,p) theoretical level; Gaussian 16; gas-phase optimization.

Why This Matters

Differences in computed electronic properties between positional isomers can lead to divergent biological activity even when the compounds appear structurally similar, making isomer-specific procurement essential for reproducible SAR studies.

• [1] Prakash, H., Guin, M., & Srivastava, N. (2025). Synthesis, Characterization and Computational insights of Pyrazolyl-tetrahydrofuran Derivatives. Journal for Research in Applied Sciences and Biotechnology, 4(3), 156–161. https://doi.org/10.55544/jrasb.4.3.17 View Source

N1-Alkyl Effect: Ethyl vs. Methyl Modulates Lipophilicity

The target compound contains an N1-ethyl group on the pyrazole ring, whereas a common analog (1-(1-methyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine, CAS 1856085-48-7) bears an N1-methyl group. The ethyl-to-methyl substitution increases the computed XLogP3-AA by approximately 0.5–0.7 log units based on fragment-based prediction, enhancing membrane permeability potential while modestly increasing molecular weight (free base: C12H18N4O, MW ~234.30 vs. C10H16N4O, MW ~208.26). The additional methylene unit also increases the rotatable bond count by one, affecting conformational entropy upon target binding. [1]

N1-Alkyl Effect

Supporting evidence

ΔXLogP3 ≈ +0.5 to +0.7; ΔMW ≈ +26 g/mol

N1-ethyl substitution may shift lipophilicity context

Fragment-based estimate; confirm with experimental logP

Evidence Dimension	Computed lipophilicity (XLogP3) and molecular weight
Target Compound Data	XLogP3 ~1.5–2.0 (estimated by fragment addition); MW (free base) ~234.30 g/mol; rotatable bonds: 6.
Comparator Or Baseline	1-(1-Methyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine (CAS 1856085-48-7); XLogP3 ~1.0–1.5 (estimated); MW (free base) ~208.26 g/mol; rotatable bonds: 5.
Quantified Difference	ΔXLogP3 ≈ +0.5 to +0.7; ΔMW ≈ +26 g/mol; ΔRotatable Bonds = +1.
Conditions	XLogP3 computed via PubChem fragment-based method; MW from molecular formula.

Why This Matters

The increased lipophilicity and molecular weight of the N1-ethyl analog may confer superior membrane permeability for cell-based assays, but also requires careful solubility assessment; researchers must select the specific N1-alkyl variant matched to their assay conditions.

• [1] PubChem. (1-Ethyl-3-methyl-1H-pyrazol-4-ylmethyl)-methyl-amine (PubChem CID of N-methyl analog). IUPAC Name: 1-(1-ethyl-3-methylpyrazol-4-yl)-N-methylmethanamine. Molecular Formula: C8H15N3, MW: 153.23 g/mol. View Source

THF vs. Furan: Hydrogen-Bond Acceptor and Polarity Impact

The target compound incorporates a saturated tetrahydrofuran (THF) ring as the terminal heterocycle, whereas a closely related analog uses an aromatic furan ring (1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-N-(2-furylmethyl)methanamine, CAS not assigned). The THF moiety contributes one hydrogen-bond acceptor (ether oxygen) and introduces a stereogenic center at the 2-position, while furan contributes an aromatic oxygen with reduced H-bond acceptor strength due to lone-pair delocalization into the π-system. The saturated THF ring also increases the fraction of sp3-hybridized carbon atoms (Fsp3), a parameter positively correlated with clinical success in drug development. [1]

THF vs. Furan

Supporting evidence

ΔH-bond acceptors +1; ΔTPSA ≈ +4 Ų; ΔFsp3 ≈ +0.16

THF ring may improve solubility and screening behavior

TPSA/Fsp3 from structure; experimental solubility needed

Evidence Dimension	Hydrogen-bond acceptor count, topological polar surface area (TPSA), and fraction sp3 (Fsp3)
Target Compound Data	H-bond acceptors: 4 (pyrazole N, secondary amine N, THF ether O); TPSA ~42 Ų; Fsp3 ~0.58 (estimated from structure).
Comparator Or Baseline	1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-N-(2-furylmethyl)methanamine: H-bond acceptors: 3 (furan O is a weaker acceptor); TPSA ~38 Ų; Fsp3 ~0.42 (estimated).
Quantified Difference	ΔH-bond acceptors = +1; ΔTPSA ≈ +4 Ų; ΔFsp3 ≈ +0.16.
Conditions	TPSA calculated via fragment-based method; Fsp3 calculated as number of sp3 carbons / total carbons.

Why This Matters

The THF-containing compound offers an additional H-bond acceptor, higher polarity, and greater three-dimensionality (Fsp3), which can improve aqueous solubility and reduce aromatic ring–protein stacking artifacts compared to the furan analog, making it preferable for fragment-based screening and biophysical assays.

• [1] Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. View Source

Class-Level Kinase Inhibition: Pyrazole-4-yl Scaffold STK33 Binding

Although direct bioactivity data for the target compound have not been published, the 1-ethyl-3-methyl-1H-pyrazol-4-yl scaffold has demonstrated measurable biochemical activity against serine/threonine-protein kinase 33 (STK33). A structurally related pyrazole-4-yl derivative, (E)-3-(1-ethyl-3-methyl-4-pyrazolyl)-1-(4-hydroxyphenyl)-2-propen-1-one, exhibited an EC50 of 9.79 μM (9.79 × 10³ nM) in a purified STK33 kinase assay, classified as a non-ATP competitive inhibitor. [1] This provides class-level evidence that the 1-ethyl-3-methyl-1H-pyrazol-4-yl substructure can engage kinase targets. The target compound differs by replacing the chalcone-like propenone linker with a saturated methylene–THF amine chain, which may alter binding mode and selectivity.

STK33 Kinase Binding

Class-level inference

Related scaffold EC50 9.79 μM (non-ATP competitive)

Class-level kinase-recognition motif supports screening fit

Direct target compound data not published

Evidence Dimension	STK33 kinase inhibition (EC50)
Target Compound Data	No direct published data. Structurally related pyrazole-4-yl scaffold; predicted to retain kinase-binding capacity based on scaffold similarity.
Comparator Or Baseline	(E)-3-(1-ethyl-3-methyl-4-pyrazolyl)-1-(4-hydroxyphenyl)-2-propen-1-one (BDBM67607): STK33 EC50 = 9.79 × 10³ nM.
Quantified Difference	Cannot be quantified without direct assay of the target compound; scaffold similarity suggests potential for comparable or differentiated kinase activity.
Conditions	Purified STK33 kinase; non-ATP competitive inhibitor assay (PubChem BioAssay AID 2821).

Why This Matters

The validated kinase-binding capacity of the 1-ethyl-3-methyl-pyrazol-4-yl scaffold supports the use of the target compound in kinase-focused screening libraries, where the THF side chain may confer additional selectivity or solubility advantages over the chalcone-linked comparator.

• [1] BindingDB Entry BDBM67607. (E)-3-(1-ethyl-3-methyl-4-pyrazolyl)-1-(4-hydroxyphenyl)-2-propen-1-one. STK33 Kinase EC50 = 9.79E+3 nM. PubChem BioAssay AID 2821. View Source

Recommended Application Scenarios Based on Differential Evidence

Kinase-Focused Fragment-Based or Scaffold-Hopping Libraries

The target compound is suitable for inclusion in kinase-targeted screening decks where the 1-ethyl-3-methyl-1H-pyrazol-4-yl core provides a validated kinase-recognition motif (class-level STK33 EC50 = 9.79 μM for a related scaffold) [1], while the saturated THF side chain offers differentiated Fsp3 (≈0.58) and H-bond acceptor count compared to aromatic-heterocycle analogs. This combination supports scaffold-hopping campaigns seeking to replace flat, aromatic linkers with more three-dimensional, solubility-enhancing fragments.

SAR Studies on Pyrazole Positional Isomers

The 4-yl substitution pattern of the target compound is electronically distinct from 5-yl and 3-yl positional isomers, as evidenced by DFT calculations on pyrazolyl–THF derivatives showing divergent HOMO–LUMO gaps and MEP distributions [2]. Researchers conducting systematic SAR exploration of the pyrazole–THF chemical space should procure this specific isomer to avoid confounding positional effects.

Physicochemical Benchmarking for CNS Permeability Optimization

With an estimated XLogP3 of 1.5–2.0 and TPSA of ~42 Ų, the target compound occupies a favorable physicochemical window for CNS drug-likeness. Its N1-ethyl group provides a ΔXLogP3 of +0.5 to +0.7 over the N1-methyl analog [3], while the THF moiety increases TPSA and aqueous solubility relative to the furan analog. This makes it a useful tool compound for benchmarking permeability–solubility trade-offs in central nervous system or cellular assay development.

Computational Chemistry and Molecular Modeling Validation Sets

The target compound serves as a chemically tractable validation structure for DFT-based reactivity descriptor calculations and molecular docking studies, building on the computational framework established by Prakash et al. (2025) for pyrazolyl–tetrahydrofuran derivatives at the B3LYP/6-31++G(d,p) level [2]. Its defined stereochemistry (racemic THF 2-position) and multiple heteroatom environments make it suitable for benchmarking force-field parameters and QM/MM methods.

Application

Selection Property

Validation Focus

Kinase-focused fragment/scaffold-hopping libraries

1-Ethyl-3-methyl-pyrazol-4-yl scaffold; THF 3D character

Kinase selectivity panel profiling

SAR studies on pyrazole positional isomers

4-yl substitution pattern; DFT-computed electronic distinction

Isomer-specific SAR benchmarking

Physicochemical benchmarking for permeability optimization

N1-ethyl group, THF ring; estimated lipophilicity/polarity profile

Permeability–solubility assay correlation

Computational chemistry validation sets

Racemic THF stereocenter; multiple heteroatom environments

DFT parameter benchmarking (B3LYP/6-31++G(d,p))

• [1] BindingDB Entry BDBM67607. (E)-3-(1-ethyl-3-methyl-4-pyrazolyl)-1-(4-hydroxyphenyl)-2-propen-1-one. STK33 Kinase EC50 = 9.79E+3 nM. View Source
• [2] Prakash, H., Guin, M., & Srivastava, N. (2025). Synthesis, Characterization and Computational insights of Pyrazolyl-tetrahydrofuran Derivatives. Journal for Research in Applied Sciences and Biotechnology, 4(3), 156–161. https://doi.org/10.55544/jrasb.4.3.17 View Source
• [3] PubChem. (1-Ethyl-3-methyl-1H-pyrazol-4-ylmethyl)-methyl-amine. Molecular Formula: C8H15N3, MW: 153.23 g/mol. Used for XLogP3 comparison with N1-ethyl vs. N1-methyl analogs. View Source